3-Deoxy-D-glycero-D-galacto-2-nonulosonic Acid

• CAS No.: 153666-19-4
• Product Name: 3-Deoxy-D-glycero-D-galacto-2-nonulosonic Acid
• Molecular Formula: C9H16O9
• Molecular Weight: 268.22 g/mol
• IUPAC Name: (4S,5R,6R)-2,4,5-trihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
• Standard InChI: InChI=1S/C9H16O9/c10-2-4(12)6(14)7-5(13)3(11)1-9(17,18-7)8(15)16/h3-7,10-14,17H,1-2H2,(H,15,16)/t3-,4+,5+,6+,7+,9?/m0/s1
• Standard InChIKey: CLRLHXKNIYJWAW-QBTAGHCHSA-N
• Isomeric SMILES: C1[C@@H]([C@H]([C@@H](OC1(C(=O)O)O)[C@@H]([C@@H](CO)O)O)O)O
• SMILES: C1C(C(C(OC1(C(=O)O)O)C(C(CO)O)O)O)O
• Canonical SMILES: C1C(C(C(OC1(C(=O)O)O)C(C(CO)O)O)O)O
• Appearance: Assay:≥95%A crystalline solid
• Description: Sialic acids, commonly present as terminal carbohydrates on glycoconjugates, are essential for a variety of cellular functions including cell adhesion and signal recognition, as well as the formation and progression of tumors. 3-Deoxy-D-glycero-D-galacto-2-nonulosonic acid is a deaminated sialic acid that was first identified at the nonreducing ends of oligosialyl chains in rainbow trout egg glycoprotein. It is thought to be a precursor for the biosynthesis of other members of the sialic acid family. 3-Deoxy-D-glycero-D-galacto-2-nonulosonic acid can be used to analyze nonulosonic acid residues in polysialoglycoproteins.
• Synonyms: 2-KDN; 2-keto-3-deoxy-D-glycero-D-galacto-nononic acid; 2-oxo-3-deoxy-D-glycero-galactononulosonic acid; 3-deoxy-D-glycero-D-galacto-2-nonulosonic acid; 3-deoxyglycero-galacto-nonulosonic acid; 3-deoxyglycerogalacto-2-nonulopyranosonic acid; deoxy-KDN; sialosonic acid; siaX
• PubChem Compound: 13991616
• Last Modified: Nov 11 2021